3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid

• IUPAC Name: 3-ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H12N2.2C2HF3O2/c1-4-7(9(2)3)5-8-6-7;2*3-2(4,5)1(6)7/h1,8H,5-6H2,2-3H3;2*(H,6,7)
• InChI Key: OXLTZHDVIFIQPC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CNC1)C#C.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H14F6N2O4
• Molecular Weight: 352.23 g/mol

Description

3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid is a chemical compound that has gained a lot of attention in scientific research due to its potential as a pharmacological agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and decrease the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid in lab experiments is its potential as a pharmacological agent. Additionally, this compound is relatively easy to synthesize and is stable under a variety of conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid. One direction is to further investigate its mechanism of action, which may provide insight into its potential as a pharmacological agent. Additionally, future research could explore the use of this compound in combination with other drugs or therapies to enhance its effectiveness against cancer cells. Finally, research could also focus on developing new synthetic methods for this compound to improve its yield and purity.

Synthesis Methods

The synthesis of 3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid involves the reaction of 3-aminodimethylacetamide with ethynylmagnesium bromide, followed by the addition of trifluoroacetic acid. The resulting compound is a white crystalline solid that is soluble in polar solvents such as water and methanol.

Scientific Research Applications

3-Ethynyl-N,N-dimethylazetidin-3-amine;2,2,2-trifluoroacetic acid has been studied for its potential as a pharmacological agent. It has been shown to have activity against certain types of cancer cells, including breast and lung cancer cells. Additionally, this compound has been studied for its potential as an anti-inflammatory agent.